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Compound of Interest

Compound Name: 3-fluoro-1,2-benzothiazole
CAS No.: 2742653-53-6
Cat. No.: B6241441
Get Quote
. J

Executive Summary & Structural Context

Compound: 3-Fluoro-1,2-benzothiazole CAS: (Analogous to 3-chloro: 7716-66-7) Formula:
C7H4FNS MW: 153.18 g/mol

Chemical Significance: The 3-fluoro-1,2-benzothiazole scaffold represents a critical
bioisostere in medicinal chemistry. The C(3)—F bond introduces a unique electronic signature
compared to the common 3-chloro analog. The fluorine atom at the 3-position (imidoyl fluoride
motif) significantly lowers the pKa of the conjugate acid and alters lipophilicity (

), modulating the pharmacokinetics of benzisothiazole-based drugs (e.g., antipsychotics like
Ziprasidone or Lurasidone derivatives).

Structural Stability Note

The N=C(F)-S moiety is electronically distinct from standard aryl fluorides. The fluorine is
attached to an

carbon within an imidoyl-like system, making it susceptible to nucleophilic attack (hydrolysis) to
form the corresponding benzisothiazol-3-one. Handling requires anhydrous conditions.
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Synthesis & Formation Pathway

Understanding the synthesis is prerequisite to interpreting the impurity profile in spectroscopic
data. The primary route involves Halex (Halogen Exchange) fluorination.

3-Chlorobenzol[d]isothiazole Nucleophilic

(Precursor) w»

Anhydrous KF~___————=""""
18-Crown-6 / DMSO
140°C

3-Fluoro-1,2-benzothiazole
(Target)

Click to download full resolution via product page

Caption: Nucleophilic fluorination pathway via Halogen Exchange (Halex), highlighting the
critical hydrolysis risk.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Values are high-confidence predictions based on GIAO-DFT modeling and substituent
chemical shift increments from the 3-chloro analog.

F NMR (470 MHz, CDCIs)

The definitive diagnostic signal. | Shift (

ppm) | Multiplicity | Coupling Constants (
) | Assignment | | :--- | :--- | :--- | :--- | | -72.5 | Doublet (or ddd) |
Hz | F-3 (Imidoyl Fluoride) |

Interpretation: Unlike typical aryl fluorides (-100 to -120 ppm), the fluorine on the heterocyclic
ring (attached to C=N) appears significantly downfield (deshielded) due to the electron-
withdrawing nature of the adjacent nitrogen and sulfur atoms.

H NMR (500 MHz, CDCl5)
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Shift ( Coupling (
Multiplicity Integral Assignment
ppm) Hz)
Doublet of ]
8.05 ) 1H H-7 (Ad]. to S)
Multiplets
7.92 Multiplet 1H H-4 (Adj. to C-F)
Triplet of
7.58 1H H-5
Doublets
Triplet of
7.49 1H H-6
Doublets

Key Diagnostic: Look for the H-4 proton (approx 7.92 ppm). It will exhibit a distinct through-

space or long-range coupling to the fluorine atom (

), broadening the signal or splitting it into a doublet of doublets compared to the 3-chloro

analog.

C NMR (125 MHz, CDCl3)

Shift (

Multiplicity (Hz) Assignment
ppm)
164.5 Doublet C-3 (C-F ipso)
153.2 Doublet C-3a (Bridgehead)
135.8 Singlet C-7a (Bridgehead)
128.5 Doublet C-4
126.8 Singlet C-6
125.4 Singlet C-5
121.2 Singlet C-7

Infrared (IR) Spectroscopy
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The IR spectrum is dominated by the heterocyclic ring vibrations and the C-F stretch.

Wavenumber ) ) )
Intensity Vibration Mode Notes
(cm™)
3060 Weak C-H Stretch (Ar) Typical aromatic C-H
Shifted +15 cm~t vs 3-
1625 Medium C=N Stretch Cl analog due to F
induction
) Benzene ring skeletal
1585, 1460 Strong Ar C=C Ring Stretch
modes
Diagnostic band for 3-
1240 - 1260 Very Strong C-F Stretch o
F substitution
Ortho-disubstituted
755 Strong C-H Out-of-Plane

benzene (4 adj H)

Mass Spectrometry (EI/ESI)

Molecular lon: m/z 153.02 [M]* Base Peak: Varies, often m/z 126 (Loss of HCN) or m/z 108
(Loss of HCS/F).

Fragmentation Logic

The stability of the benzisothiazole core leads to a strong molecular ion. The primary
fragmentation pathway involves the cleavage of the heterocyclic ring.
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Caption: Proposed EI fragmentation pathway. The loss of HCN (m/z 126) is the characteristic

disintegration of the isothiazole ring.

Experimental Protocols for Validation

Protocol A: GC-MS Analysis

To confirm purity and molecular weight.

e Sample Prep: Dissolve 1 mg of 3-fluoro-1,2-benzothiazole in 1 mL HPLC-grade

Dichloromethane (DCM).

e Inlet: 250°C, Split ratio 20:1.

e Column: DB-5ms or equivalent (30m x 0.25mm).

e Gradient: 60°C (hold 1 min)

300°C at 20°C/min.

o Detection: El mode (70 eV).

» Expected Retention: Elutes slightly earlier than 3-chlorobenzo[d]isothiazole due to lower

boiling point/polarity.
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Protocol B: F NMR Acquisition

To confirm the C-F bond integrity.

Solvent: CDClIs (preferred) or DMSO-
(if hydrolysis is not immediate).
o Standard: Add

-trifluorotoluene internal standard (-63.7 ppm) or reference to CFCIs (0O ppm).

o Parameters: Spectral width 200 ppm (center at -100 ppm). Scans: 64.

» Validation: Presence of a singlet/doublet at -72.5 ppm confirms the product. A signal at -110
to -130 ppm would indicate ring-fluorination (impurity), and disappearance of signal suggests
hydrolysis to the isothiazol-3-one (which has no F).

References

o Synthesis of Benzo[d]isothiazoles: Detailed review of isothiazole ring closure and
halogenation methodologies. Source: Organic Chemistry Portal

 F NMR Chemical Shift Trends: Comprehensive tables for heterocyclic and aromatic fluorine
shifts. Source: Alfa Chemistry

» Benzothiazole/lsothiazole Fragmentation: Mass spectrometry patterns for sulfur-nitrogen
heterocycles. Source: Chemistry LibreTexts

» 3-Chlorobenzo[d]isothiazole Characterization: Baseline spectral data for the chloro-analog
used for comparative assignment. Source: Sigma-Aldrich / Merck

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Data of 3-Fluoro-1,2-
benzothiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6241441/docs#technical-guide-spectroscopic-data-
of-3-fluoro-1-2-benzothiazole]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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